N-[4-cyano-2-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: N-[4-cyano-2-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C10H7F3N2O2/c1-6(16)15-8-3-2-7(5-14)4-9(8)17-10(11,12)13/h2-4H,1H3,(H,15,16)
• InChI Key: RHBNAXXJVYFEEA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)C#N)OC(F)(F)F
• Molecular Formula: C10H7F3N2O2
• DSSTOX Substance ID: DTXSID00371565
• Molecular Weight: 244.17 g/mol
• CAS RN: 175278-19-0

Description

N-[4-cyano-2-(trifluoromethoxy)phenyl]acetamide belongs to a class of compounds known for their diverse chemical properties and potential applications in various fields, including organic synthesis and potentially pharmacology. Although specific details on this compound are scarce, similar compounds have been synthesized and characterized, providing insights into their molecular structure, synthesis, and properties.

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, starting from basic aromatic compounds or halides. For instance, the synthesis of N-halogeno compounds and derivatives involves direct fluorination or halogenation, followed by specific functional group transformations (Banks, Besheesh, & Tsiliopoulos, 1996). Such procedures are indicative of the methodologies that might be applied in synthesizing this compound, with adaptations for the specific functional groups present.

Molecular Structure Analysis

The molecular structure of closely related compounds has been elucidated using various analytical techniques, such as NMR, IR spectroscopy, and X-ray crystallography (Pan, Zhang, Wang, & Xia, 2016). These methods provide detailed information about the molecular geometry, electron distribution, and intermolecular interactions, critical for understanding the chemical behavior of this compound.

Scientific Research Applications

• Electrophilic Fluorinating Agent : A study by Banks, Besheesh, and Tsiliopoulos (1996) discussed the use of a related compound, perfluoro-[N-(4-pyridyl)acetamide], as an electrophilic fluorinating agent. This research highlights the potential of N-halogeno compounds in chemical synthesis, particularly in fluorination reactions under mild conditions (Banks, Besheesh, & Tsiliopoulos, 1996).

• Synthesis of Novel Compounds : Yang Man-li (2008) synthesized novel compounds using 3-fluoro-4-cyanophenol, which shares structural similarities with the target compound. This work emphasizes the versatility of cyanophenol derivatives in creating new chemical entities, which might be useful in various applications (Yang Man-li, 2008).

• Biological Interest Derivatives : Fadda et al. (2010) utilized 2-Cyano-N-(tetrahydrocarbazole)acetamide for synthesizing arylazocarbazole derivatives, indicating the potential biological relevance of cyano-N-acetamide derivatives. This suggests that similar compounds could be significant in pharmaceutical research (Fadda et al., 2010).

• Heterocyclic Synthesis : Gouda (2014) reviewed the synthesis and reactions of 2-cyano-N-(4-sulfamoylphenyl) acetamide as a building block for polyfunctionalized heterocyclic compounds. This indicates that N-[4-cyano-2-(trifluoromethoxy)phenyl]acetamide could also be a valuable synthon in heterocyclic chemistry (Gouda, 2014).

• Reductive Synthesis : Zeng, Hu, and Hu (1997) discussed the reduction of N-(1-cyano-2-substituted phenylethyl) acetamides, providing insights into methods for modifying similar compounds, potentially altering their properties for various applications (Zeng, Hu, & Hu, 1997).